Cas no 90690-40-7 (2,2'-bithiophene-3-carbaldehyde)

• Product Name: 2,2'-bithiophene-3-carbaldehyde
• CAS No: 90690-40-7
• MF: C₉H₆OS₂
• MW: 194.273339748383
• CID: 4303688
• Update Time: 2025-05-27

2,2'-bithiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bithiophene]-3-carboxaldehyde
• 2,2'-bithiophene-3-carbaldehyde

• Inchi： 1S/C9H6OS2/c10-6-7-3-5-12-9(7)8-2-1-4-11-8/h1-6H
• InChI Key： LANQUWKFSIZRSM-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)SC=CC=1C=O

Additional information on 2,2'-bithiophene-3-carbaldehyde

Comprehensive Overview of 2,2'-Bithiophene-3-carbaldehyde (CAS No. 90690-40-7): Properties, Applications, and Industry Trends

2,2'-Bithiophene-3-carbaldehyde (CAS No. 90690-40-7) is a specialized organic compound belonging to the bithiophene family, renowned for its unique structural and electronic properties. This heterocyclic aldehyde features two thiophene rings linked at the 2-position, with a formyl group (-CHO) at the 3-position of one ring. Its molecular formula, C₁₀H₆OS₂, and precise architecture make it a valuable intermediate in organic synthesis, material science, and pharmaceutical research.

The compound's conjugated system and electron-rich nature have garnered significant attention in the development of organic semiconductors, particularly for OLEDs (Organic Light-Emitting Diodes) and OPVs (Organic Photovoltaics). Researchers frequently search for "2,2'-bithiophene derivatives for solar cells" or "thiophene-based aldehydes in electronics," reflecting its relevance in green energy solutions. Recent studies highlight its role in enhancing charge carrier mobility in thin-film transistors, aligning with the global push toward flexible electronics.

In pharmaceutical chemistry, 90690-40-7 serves as a precursor for bioactive molecules targeting neurological disorders and antimicrobial agents. Queries like "bithiophene aldehyde drug synthesis" or "CAS 90690-40-7 medicinal applications" underscore its therapeutic potential. The compound's rigid planar structure facilitates interactions with biological targets, making it a candidate for drug discovery pipelines.

Synthetic routes to 2,2'-Bithiophene-3-carbaldehyde often involve Vilsmeier-Haack formylation or cross-coupling reactions, topics frequently explored in "how to synthesize bithiophene aldehydes" searches. Its purity (>98%) and solubility in organic solvents (e.g., THF, DCM) are critical for industrial applications, driving demand for "high-purity CAS 90690-40-7 suppliers."

Environmental and regulatory trends emphasize sustainable synthesis of such compounds. Searches for "eco-friendly thiophene derivatives" correlate with efforts to minimize hazardous byproducts. Innovations like catalytic methods and microwave-assisted synthesis are reshaping production scales, addressing queries on "scalable bithiophene aldehyde manufacturing."

Analytical characterization of 90690-40-7 relies on HPLC, NMR, and mass spectrometry, with "2,2'-bithiophene-3-carbaldehyde spectral data" being a common technical query. Its melting point (≈150°C) and UV-Vis absorption (λ_max ~300 nm) are key physicochemical parameters for quality control.

In academia, this compound bridges materials science and chemical biology, evident in searches for "bithiophene aldehyde research papers." Collaborations between universities and tech startups aim to exploit its optoelectronic tunability, fueling patent filings and "IP landscape for thiophene aldehydes" inquiries.

Future prospects for 2,2'-Bithiophene-3-carbaldehyde include AI-driven molecular design and combinatorial chemistry, topics dominating "computational modeling of bithiophenes" searches. As industries prioritize functionalized π-conjugated systems, CAS 90690-40-7 remains pivotal in advancing smart materials and precision therapeutics.